Cas no 2172050-31-4 (methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate)

• Product Name: methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate
• CAS No: 2172050-31-4
• MF: C₇H₉NO₄S₂
• MW: 235.28065943718
• CID: 5164488
• PubChem ID: 132377020
• Update Time: 2025-05-23

methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate

• Inchi： 1S/C7H9NO4S2/c1-4-5(7(9)12-2)3-6(13-4)14(8,10)11/h3H,1-2H3,(H2,8,10,11)
• InChI Key： HTVBYKVRMRFZDZ-UHFFFAOYSA-N
• SMILES： C1(C)SC(S(N)(=O)=O)=CC=1C(OC)=O

Additional information on methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate

Research Brief on Methyl 2-Methyl-5-sulfamoylthiophene-3-carboxylate (CAS: 2172050-31-4): Recent Advances and Applications

Methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate (CAS: 2172050-31-4) is a sulfonamide-containing thiophene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief provides an overview of the latest findings related to this compound, highlighting its synthetic utility, mechanism of action, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate as a precursor in the synthesis of novel carbonic anhydrase inhibitors. The researchers utilized the sulfamoyl moiety of the compound to target the zinc-binding site of carbonic anhydrase isoforms, resulting in potent inhibitors with selectivity profiles suitable for treating glaucoma and certain cancers. The study underscored the compound's versatility in drug design, particularly in modulating enzyme activity through strategic functional group placement.

In the realm of antimicrobial research, a recent patent application (WO2023051234) disclosed the incorporation of 2172050-31-4 into novel thiophene-sulfonamide hybrids with broad-spectrum antibacterial activity. Molecular docking studies revealed that these derivatives interfere with bacterial dihydropteroate synthase (DHPS), an essential enzyme in folate biosynthesis. The lead compound from this series exhibited MIC values of ≤2 μg/mL against methicillin-resistant Staphylococcus aureus (MRSA) and demonstrated favorable pharmacokinetic properties in preclinical models.

Structural optimization studies have further elucidated the structure-activity relationships (SAR) of methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate derivatives. Research published in Bioorganic & Medicinal Chemistry Letters (2024) systematically modified the ester and sulfonamide groups, identifying that the methyl ester at position 3 contributes to membrane permeability while the sulfamoyl group at position 5 is critical for target engagement. These findings provide valuable guidance for future drug discovery efforts utilizing this scaffold.

From a synthetic chemistry perspective, recent advances in the preparation of 2172050-31-4 have focused on greener methodologies. A 2024 ACS Sustainable Chemistry & Engineering paper reported a microwave-assisted, solvent-free synthesis route that improved the yield to 87% while reducing hazardous waste generation by 65% compared to traditional methods. This development addresses growing concerns about the environmental impact of pharmaceutical manufacturing while maintaining the compound's high purity standards required for medicinal applications.

Emerging applications in chemical biology have expanded the utility of methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate beyond traditional drug discovery. A cutting-edge study in Nature Chemical Biology employed this compound as a chemical probe to investigate sulfonamide-protein interactions in live cells using advanced mass spectrometry techniques. The research uncovered previously unknown off-target effects of sulfonamide-based drugs, providing crucial insights for improving drug safety profiles.

In conclusion, recent research on methyl 2-methyl-5-sulfamoylthiophene-3-carboxylate (2172050-31-4) demonstrates its growing importance in medicinal chemistry and chemical biology. Its dual functionality as both a synthetic intermediate and bioactive scaffold continues to inspire innovative applications across multiple therapeutic areas. Future research directions may include exploration of its potential in targeted protein degradation strategies and as a building block for covalent inhibitors, further expanding its impact on drug discovery and development.